Cas no 1528916-18-8 (6-(4-Iodo-1h-pyrazol-1-yl)-5-methylpyridine-3-carbaldehyde)

6-(4-Iodo-1h-pyrazol-1-yl)-5-methylpyridine-3-carbaldehyde structure
1528916-18-8 structure
Product Name:6-(4-Iodo-1h-pyrazol-1-yl)-5-methylpyridine-3-carbaldehyde
CAS No:1528916-18-8
MF:C10H8IN3O
MW:313.094493865967
CID:5707038
PubChem ID:80631359
Update Time:2023-10-17

6-(4-Iodo-1h-pyrazol-1-yl)-5-methylpyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • AKOS019197957
    • 6-(4-IODO-1H-PYRAZOL-1-YL)-5-METHYLPYRIDINE-3-CARBALDEHYDE
    • 1528916-18-8
    • EN300-1293327
    • 3-Pyridinecarboxaldehyde, 6-(4-iodo-1H-pyrazol-1-yl)-5-methyl-
    • 6-(4-Iodo-1h-pyrazol-1-yl)-5-methylpyridine-3-carbaldehyde
    • Inchi: 1S/C10H8IN3O/c1-7-2-8(6-15)3-12-10(7)14-5-9(11)4-13-14/h2-6H,1H3
    • InChI Key: GOHAONPDNDUAIW-UHFFFAOYSA-N
    • SMILES: IC1C=NN(C=1)C1C(C)=CC(C=O)=CN=1

Computed Properties

  • Exact Mass: 312.97121g/mol
  • Monoisotopic Mass: 312.97121g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 47.8Ų

Experimental Properties

  • Density: 1.83±0.1 g/cm3(Predicted)
  • Boiling Point: 436.4±45.0 °C(Predicted)
  • pka: -0.88±0.39(Predicted)

6-(4-Iodo-1h-pyrazol-1-yl)-5-methylpyridine-3-carbaldehyde Pricemore >>

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